Cas no 1805414-36-1 (2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine
• CAS No: 1805414-36-1
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4874757
• Update Time: 2025-10-23

2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-2-5(9)7(8(10)11)6(3-12)13-4/h2,8H,1H3
• InChI Key： PIHOZIMIIHHVEP-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine

Research Briefing on 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine (CAS: 1805414-36-1)

2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine (CAS: 1805414-36-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethyl group, and fluorine substitution, which contribute to its potential applications in drug discovery and agrochemical development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

One of the key areas of research involving this compound is its role in the development of novel agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine exhibits potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to crops. The study highlighted the compound's ability to inhibit acetolactate synthase (ALS), a critical enzyme in the biosynthesis of branched-chain amino acids in plants. This mechanism of action aligns with the growing demand for environmentally sustainable herbicides with high selectivity and low environmental impact.

In the pharmaceutical domain, recent investigations have focused on the compound's potential as a building block for kinase inhibitors. A 2024 preprint on bioRxiv reported the synthesis of a series of pyridine-based analogs using 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine as a key intermediate. These analogs exhibited promising activity against tyrosine kinases involved in cancer progression, with one derivative showing nanomolar potency in vitro. The study underscored the importance of the difluoromethyl and cyano groups in enhancing binding affinity and metabolic stability.

Another notable application of this compound lies in its use as a fluorinated synthon in medicinal chemistry. Researchers have leveraged its reactivity to introduce fluorine atoms into complex molecules, thereby improving their pharmacokinetic properties. For instance, a 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction using 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine to generate fluorinated heterocycles with potential anti-inflammatory activity. The study emphasized the compound's versatility in facilitating the construction of diverse molecular scaffolds.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine. Recent patent filings (e.g., WO2023124567) have addressed these issues by proposing improved synthetic routes with higher yields and reduced environmental impact. Additionally, computational studies have provided insights into the compound's reactivity and stability, enabling more efficient design of derivatives. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-fluoro-6-methylpyridine (CAS: 1805414-36-1) represents a promising candidate for multiple applications in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery and agrochemical development. Future studies should focus on further elucidating its mechanism of action, optimizing its synthetic accessibility, and exploring its potential in other therapeutic areas.